Cas no 2803847-79-0 (Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate)

• Product Name: Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate
• CAS No: 2803847-79-0
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6420449
• Update Time: 2025-05-27

Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate

• Inchi： 1S/C10H14N2O3/c1-2-14-10(13)8-4-3-5-9(12-8)15-7-6-11/h3-5H,2,6-7,11H2,1H3
• InChI Key： YKGCHTNYSKFXDS-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC(OCCN)=CC=C1

Experimental Properties

• Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 346.4±32.0 °C(Predicted)
• pka: 7.64±0.10(Predicted)

Additional information on Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate

Research Brief on Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate (CAS: 2803847-79-0) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate (CAS: 2803847-79-0) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its pyridine core and aminoethoxy side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting metabolic and inflammatory pathways.

The structural features of Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate make it a valuable scaffold for medicinal chemistry. The presence of both an ester and an amino group allows for further functionalization, enabling researchers to tailor the compound for specific biological targets. Recent publications have demonstrated its utility in the synthesis of novel heterocyclic compounds with promising pharmacological profiles. For instance, derivatives of this compound have shown inhibitory activity against key enzymes involved in cancer progression, such as PI3K and mTOR.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate as a key intermediate in the development of a new class of anti-inflammatory agents. The study reported that modifications to the aminoethoxy side chain significantly enhanced the compound's binding affinity to COX-2, a critical enzyme in the inflammatory response. These findings suggest that this compound could serve as a foundation for designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Another area of interest is the compound's role in the synthesis of fluorescent probes for biological imaging. A recent study in ACS Chemical Biology detailed the use of Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate derivatives as selective markers for detecting reactive oxygen species (ROS) in live cells. The researchers highlighted the compound's stability and high quantum yield, making it an attractive candidate for real-time imaging applications in oxidative stress-related diseases.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic properties of Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate derivatives. Current research is focused on improving the bioavailability and metabolic stability of these compounds through structural modifications. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into clinically viable therapeutics.

In conclusion, Ethyl 6-(2-aminoethoxy)-2-pyridinecarboxylate (CAS: 2803847-79-0) represents a valuable tool in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential in diverse therapeutic areas underscore its importance in contemporary research. Future studies will likely explore its applications in targeted drug delivery and personalized medicine, further expanding its impact on the pharmaceutical industry.